Cas no 114468-03-0 (3-(1,1-Difluoroethyl)pyridine)

3-(1,1-Difluoroethyl)pyridine is a fluorinated pyridine derivative characterized by the presence of a difluoroethyl substituent at the 3-position of the pyridine ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for the synthesis of biologically active molecules. The difluoroethyl group enhances lipophilicity and metabolic stability, which can influence the pharmacokinetic properties of derived compounds. Its unique electronic and steric effects make it valuable in the design of enzyme inhibitors and receptor modulators. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for use in cross-coupling reactions and nucleophilic substitutions.

3-(1,1-Difluoroethyl)pyridine structure

Product Name:3-(1,1-Difluoroethyl)pyridine

CAS No:114468-03-0

MF:C₇H₇F₂N

MW:143.133988618851

MDL:MFCD12404951

CID:132402

PubChem ID:640478

Update Time:2025-06-07

3-(1,1-Difluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine,3-(1,1-difluoroethyl)-
- 3-(1,1-Difluoroethyl)pyridine
- Pyridine,3-(1,1-difluoroethyl)-(9CI)
- 2,2-Difluoro-2-(3-pyridyl)ethane
- AC1LD0RW
- c1-7(8,9)6-3-2-4-10-5-6
- C7H7F2N
- FT-0686160
- h2-5H,1H
- MolPort-004-757-686
- 3-(1,1-Difluoro-ethyl)-pyridine
- MFCD12404951
- CS-0441428
- DTXSID50348742
- WFCYXXQJORJHPH-UHFFFAOYSA-O
- InChI=1/C7H7F2N/c1-7(8,9)6-3-2-4-10-5-6/h2-5H,1H
- 114468-03-0
- AKOS005258047
- SCHEMBL13557773
- pyridine, 3-(1,1-difluoroethyl)-
- DTXCID80299814
- BBL101296
- STL555092
- MDL： MFCD12404951
- Inchi： 1S/C7H7F2N/c1-7(8,9)6-3-2-4-10-5-6/h2-5H,1H3
- InChI Key： WFCYXXQJORJHPH-UHFFFAOYSA-N
- SMILES： FC(C)(C1C=NC=CC=1)F

Computed Properties

Exact Mass: 143.05465555g/mol
Monoisotopic Mass: 143.05465555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12.9Å²

3-(1,1-Difluoroethyl)pyridine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	070850-500mg	3-(1,1-Difluoroethyl)pyridine	114468-03-0	95%	500mg	2826CNY	2021-05-07
Matrix Scientific	070850-500mg	3-(1,1-Difluoroethyl)pyridine, 95%	114468-03-0	95%	500mg	$174.00	2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	070850-500mg	3-(1,1-Difluoroethyl)pyridine	114468-03-0	95%	500mg	2826.0CNY	2021-07-05
Chemenu	CM317233-1g	3-(1,1-Difluoroethyl)pyridine	114468-03-0	95%	1g	$309	2023-02-03
Chemenu	CM317233-5g	3-(1,1-Difluoroethyl)pyridine	114468-03-0	95%	5g	$927	2023-02-03
Apollo Scientific	PC520688-500mg	3-(1,1-Difluoroethyl)pyridine	114468-03-0	97%	500mg	£160.00	2023-09-02
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abcr	AB546615-1 g	3-(1,1-Difluoroethyl)pyridine; .	114468-03-0		1g	€427.10	2023-04-13
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